4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-[4-(dimethylamino)phenyl]methylidene]amino] N-methylcarbamate
• InChI: InChI=1S/C11H16N4O2/c1-13-11(16)17-14-10(12)8-4-6-9(7-5-8)15(2)3/h4-7H,1-3H3,(H2,12,14)(H,13,16)
• InChI Key: VFIKWAGQKSKJGV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)ON=C(C1=CC=C(C=C1)N(C)C)N
• Isomeric SMILES: CNC(=O)O/N=C(/C1=CC=C(C=C1)N(C)C)\N
• Molecular Formula: C11H16N4O2
• Molecular Weight: 236.27 g/mol

Description

4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide, also known as DMAPA-MAC, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of amidine compounds and is known for its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide is not fully understood. However, it is believed that 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide acts as a nucleophilic catalyst, facilitating the formation of amide bonds in various chemical reactions. 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide has also been shown to interact with metal ions, leading to the formation of fluorescent complexes.
Biochemical and Physiological Effects
4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is generally considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide in laboratory experiments include its high reactivity, low toxicity, and ability to catalyze various chemical reactions. However, the limitations of using 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide include its high cost and complex synthesis method.

Future Directions

There are several future directions for the use of 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide in scientific research. One potential application is in the development of new catalysts for chemical reactions. 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide could also be used as a fluorescent probe for the detection of metal ions in biological samples. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide.

Synthesis Methods

The synthesis of 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide involves the reaction between 4-nitrobenzoyl chloride and N,N-dimethylformamide dimethyl acetal. The resulting intermediate is then reacted with methyl carbamate to form 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide. The synthesis of 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide has been widely used in scientific research due to its unique properties. It has been used as a reagent in the synthesis of various organic compounds, including peptides, esters, and amides. 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide has also been used as a catalyst in various chemical reactions, including esterification and amidation reactions. Additionally, 4-(dimethylamino)-N'-{[(methylamino)carbonyl]oxy}benzenecarboximidamide has been used as a fluorescent probe for the detection of metal ions in biological samples.